Cas no 1314713-01-3 (2-(5-bromo-2-methylphenyl)propan-2-amine)

• Product Name: 2-(5-bromo-2-methylphenyl)propan-2-amine
• CAS No: 1314713-01-3
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 5933454
• PubChem ID: 82647824
• Update Time: 2024-01-15

2-(5-bromo-2-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-methylphenyl)propan-2-amine
• 1314713-01-3
• EN300-1894481

• Inchi： 1S/C10H14BrN/c1-7-4-5-8(11)6-9(7)10(2,3)12/h4-6H,12H2,1-3H3
• InChI Key： OQFDWMLPWVLURN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)C(C)(C)N

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes